Cas no 91568-94-4 (Phenyl(pyridin-2-yl)methanol hydrochloride)

• Product Name: Phenyl(pyridin-2-yl)methanol hydrochloride
• CAS No: 91568-94-4
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 996541
• PubChem ID: 54598863
• Update Time: 2025-04-20

Phenyl(pyridin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• phenyl(pyridin-2-yl)methanol,hydrochloride
• Phenyl(pyridin-2-yl)methanol hydrochloride
• NSC34088
• NSC-34088
• 91568-94-4

• Inchi： 1S/C12H11NO.ClH/c14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11;/h1-9,12,14H;1H
• InChI Key： BBRKLXXHKJKYJX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.061
• Monoisotopic Mass: 221.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.155
• Boiling Point: 328.8°C at 760 mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.604
• PSA: 33.12000
• LogP: 2.96530